Cas no 769171-68-8 (Phenol, 2,6-bis(1H-benzimidazol-2-yl)-4-methyl-)
769171-68-8 structure
Product Name:Phenol, 2,6-bis(1H-benzimidazol-2-yl)-4-methyl-
CAS No:769171-68-8
MF:C21H16N4O
MW:340.377943992615
CID:537027
PubChem ID:136229927
Update Time:2025-04-19
Phenol, 2,6-bis(1H-benzimidazol-2-yl)-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2,6-bis(1H-benzimidazol-2-yl)-4-methyl-
- 2-(1H-benzimidazol-2-yl)-6-(1,3-dihydrobenzimidazol-2-ylidene)-4-methylcyclohexa-2,4-dien-1-one
- 2-(1H-Benzimidazol-2-yl)-6-(1,3-dihydro-2H-benzimidazol-2-ylidene)-4-methylcyclohexa-2,4-dien-1-one
- DTXSID50824314
- 769171-68-8
-
- Inchi: 1S/C21H16N4O/c1-12-10-13(20-22-15-6-2-3-7-16(15)23-20)19(26)14(11-12)21-24-17-8-4-5-9-18(17)25-21/h2-11,26H,1H3,(H,22,23)(H,24,25)
- InChI Key: XWGHLAQUXMGEAR-UHFFFAOYSA-N
- SMILES: OC1C(=CC(C)=CC=1C1=NC2C=CC=CC=2N1)C1=NC2C=CC=CC=2N1
Computed Properties
- Exact Mass: 340.13258
- Monoisotopic Mass: 340.13241115g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 77.6Ų
Experimental Properties
- PSA: 77.59
Phenol, 2,6-bis(1H-benzimidazol-2-yl)-4-methyl- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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